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Compound of Interest

Compound Name: Trisulfo-Cy3 Methyltetrazine

Cat. No.: B6299718

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the water solubility and
stability of Trisulfo-Cy3 Methyltetrazine, a key reagent in bioorthogonal chemistry. This
document outlines the physicochemical properties, stability profile, and experimental protocols
relevant to the handling and application of this fluorescent probe in research and development.

Core Properties of Trisulfo-Cy3 Methyltetrazine

Trisulfo-Cy3 Methyltetrazine is a highly versatile molecule that combines the bright and
photostable fluorescent properties of the cyanine dye Cy3 with the highly reactive
methyltetrazine moiety. The inclusion of three sulfonate groups significantly enhances its
hydrophilicity, making it an ideal candidate for applications in aqueous biological environments.

[1]

Physicochemical Characteristics

The key physicochemical properties of Trisulfo-Cy3 Methyltetrazine are summarized in the
table below. These parameters are crucial for its application in bioorthogonal labeling and
imaging.
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Property Value Source(s)
Molecular Weight ~908.07 g/mol [21[31[41[5]
Appearance Red solid [2][41[5]
Excitation Maximum (A_max,

~553-555 nm [31[4]1[5][6]
abs )
Emission Maximum (A_max,

~569-580 nm [3I[41[5][6]

em_)

Molar Extinction Coefficient (g)

~150,000 cm~*M~1

[21(3][41[5]6]

Purity

>95% (typically determined by
HPLC)

[2]14][5][6]

Water Solubility

The presence of three sulfonate groups renders Trisulfo-Cy3 Methyltetrazine highly soluble in

water and other polar solvents.[1][3][6] While specific quantitative data for Trisulfo-Cy3

Methyltetrazine is not readily available in public literature, a closely related compound, sulfo-

Cyanine3 maleimide, exhibits a water solubility of 0.43 M or 36 g/L.[7] This suggests a similarly

high degree of aqueous solubility for Trisulfo-Cy3 Methyltetrazine. The compound is also

soluble in other common laboratory solvents.

Solvent

Solubility

Source(s)

Water

Highly soluble (exact value not
published)

[21(3][41[5][€]

Dimethyl sulfoxide (DMSO) Soluble [21[31[41[5]16]
Dimethylformamide (DMF) Soluble [21[31[4]1[5][6]
Methanol (MeOH) Soluble [2][41[5]

Stability Profile
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The stability of Trisulfo-Cy3 Methyltetrazine is a critical factor for its successful application in
experimental settings, particularly in prolonged studies or those conducted under physiological
conditions.

Chemical Stability

The methyltetrazine moiety is known to possess optimal stability at physiological pH, which is
crucial for its use in live-cell and in-vivo applications.[3][7] The cyanine dye core is also
generally stable, although prolonged exposure to certain chemical environments can affect its
integrity. For optimal long-term storage and to prevent degradation of the reactive
methyltetrazine group, specific conditions should be maintained.

Photostability

As a cyanine dye, Trisulfo-Cy3 is bright and relatively photostable, making it suitable for
fluorescence microscopy and other imaging applications.[7] However, like all fluorophores, it is
susceptible to photobleaching upon intense or prolonged exposure to excitation light. The
photostability can be influenced by the local chemical environment.

Storage and Handling

Proper storage is essential to maintain the integrity and reactivity of Trisulfo-Cy3
Methyltetrazine.

Condition Recommendation Source(s)

Long-Term Storage
-20°C [21[3114105]161[7]
Temperature

Shipping Temperature Ambient temperature [21[4]1[5]1[6][7]

) Store in the dark; avoid
Light Exposure _ [7]
prolonged exposure to light.

] Desiccate for long-term
Moisture [21[4]1[5]1[7]
storage.

Shelf Life (at -20°C) Up to 24 months from receipt. [7]
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Core Application: Bioorthogonal Ligation

The primary application of Trisulfo-Cy3 Methyltetrazine is its participation in the inverse-
electron-demand Diels-Alder (IEDDA) cycloaddition reaction with a trans-cyclooctene (TCO)-
modified molecule. This reaction is a cornerstone of bioorthogonal "click" chemistry.[8][9]
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Inverse-Electron-Demand Diels-Alder (IEDDA) Reaction Pathway.

This bioorthogonal reaction is exceptionally fast and highly specific, proceeding rapidly under
physiological conditions without the need for a catalyst.[8][9][10] The reaction forms a stable
covalent bond, leading to the fluorescent labeling of the target biomolecule.[8]

Experimental Protocols

The following section provides detailed methodologies for assessing the water solubility and
stability of Trisulfo-Cy3 Methyltetrazine, as well as a general protocol for its use in
bioconjugation.

Protocol for Determining Aqueous Solubility

This protocol is a generalized method for determining the solubility of a fluorescent dye in an
aqueous buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyltetrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6299718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

